Cas no 81256-20-4 (Benzenesulfonamide,4-methyl-N-[2-[[(4-methylphenyl)sulfonyl]oxy]phenyl]-)

• Product Name: Benzenesulfonamide,4-methyl-N-[2-[[(4-methylphenyl)sulfonyl]oxy]phenyl]-
• CAS No: 81256-20-4
• MF: C₂₀H₁₉NO₅S₂
• MW: 417.498563051224
• CID: 732281
• PubChem ID: 284380
• Update Time: 2025-04-19

Benzenesulfonamide,4-methyl-N-[2-[[(4-methylphenyl)sulfonyl]oxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-methyl-N-[2-[[(4-methylphenyl)sulfonyl]oxy]phenyl]-
• [2-[(4-methylphenyl)sulfonylamino]phenyl] 4-methylbenzenesulfonate
• NSC-140195
• o,N-Diparatoluenesulfonyl[2-aminophenol]
• 2-([(4-Methylphenyl)sulfonyl]amino)phenyl 4-methylbenzenesulfonate #
• DTXSID90300960
• 81256-20-4
• 2-{[(4-methylphenyl)sulfonyl]amino}phenyl 4-methylbenzenesulfonate
• NSC140195
• ZAPUUYNFQUEIBP-UHFFFAOYSA-N
• 2-([(4-Methylphenyl)sulfonyl]amino)phenyl 4-methylbenzenesulfonate

• Inchi： 1S/C20H19NO5S2/c1-15-7-11-17(12-8-15)27(22,23)21-19-5-3-4-6-20(19)26-28(24,25)18-13-9-16(2)10-14-18/h3-14,21H,1-2H3
• InChI Key： ZAPUUYNFQUEIBP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC1=CC=CC=C1OS(C1C=CC(C)=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 417.07046505g/mol
• Monoisotopic Mass: 417.07046505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds